Cas no 834888-63-0 (5-Thiazolecarboxamide,2-chloro-N-(2-chloro-6-methylphenyl)-N-[(4-methoxyphenyl)methyl]-)

• Product Name: 5-Thiazolecarboxamide,2-chloro-N-(2-chloro-6-methylphenyl)-N-[(4-methoxyphenyl)methyl]-
• CAS No: 834888-63-0
• MF: C₁₉H₁₆Cl₂N₂O₂S
• MW: 407.313541412354
• CID: 670646
• PubChem ID: 11350299
• Update Time: 2025-04-19

5-Thiazolecarboxamide,2-chloro-N-(2-chloro-6-methylphenyl)-N-[(4-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxamide,2-chloro-N-(2-chloro-6-methylphenyl)-N-[(4-methoxyphenyl)methyl]-
• 2-CHLORO-N-(2-CHLORO-6-METHYLPHENYL)-N-(4-METHOXYBENZYL)THIAZOLE-5-CARBOXAMIDE
• N-(4-methoxybenzyl)-2-chloro-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide
• PQVFQMOSUCGZFB-UHFFFAOYSA-N
• SCHEMBL1146919
• 5-Thiazolecarboxamide, 2-chloro-N-(2-chloro-6-methylphenyl)-N-[(4-methoxyphenyl)methyl]-
• 2-chloro-N-(2-chloro-6-methylphenyl)-N-(4-methoxybenzyl)-1,3-thiazole-5-carboxamide
• 2-chloro-N-(2-chloro-6-methylphenyl)-N-[(4-methoxyphenyl)methyl]-1,3-thiazole-5-carboxamide
• 834888-63-0

• Inchi： 1S/C19H16Cl2N2O2S/c1-12-4-3-5-15(20)17(12)23(18(24)16-10-22-19(21)26-16)11-13-6-8-14(25-2)9-7-13/h3-10H,11H2,1-2H3
• InChI Key： PQVFQMOSUCGZFB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1N(C(C1=CN=C(S1)Cl)=O)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 406.03100
• Monoisotopic Mass: 406.0309543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• PSA: 70.67000
• LogP: 5.61390